Cas no 17608-10-5 (2-(4-Chlorophenyl)ethyl isothiocyanate)

2-(4-Chlorophenyl)ethyl isothiocyanate is a synthetic organic compound featuring an isothiocyanate functional group attached to a 4-chlorophenethyl moiety. This reagent is primarily utilized in organic synthesis and pharmaceutical research, serving as a versatile building block for the preparation of thiourea derivatives and other sulfur-containing compounds. Its reactive isothiocyanate group enables efficient conjugation with amines, making it valuable for the development of bioactive molecules and agrochemical intermediates. The chlorophenyl substituent enhances its stability and influences electronic properties, facilitating targeted modifications. Suitable for controlled reactions, it offers high purity and consistent performance in research applications. Proper handling is required due to its potential lachrymatory effects.
2-(4-Chlorophenyl)ethyl isothiocyanate structure
17608-10-5 structure
Product Name:2-(4-Chlorophenyl)ethyl isothiocyanate
CAS No:17608-10-5
MF:C9H8ClNS
MW:197.684519767761
MDL:MFCD00041127
CID:87867
PubChem ID:24881322
Update Time:2025-06-06

2-(4-Chlorophenyl)ethyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chlorophenyl)ethyl isothiocyanate
    • 2-(4-Chlorophenethyl) isothiocyanate
    • 1-chloro-4-(2-isothiocyanatoethyl)benzene
    • 2-(4-Chlorophenyl)ethylisothiocyanate, tech.
    • 2-(4-CHLOROPHENETHYL)ISOTHIOCYANATE
    • 2-(4-Chlorophenethyl) isothiocyate, 98%
    • 2-(4-CHLOROPHENYL)ETHYL ISOTHIOCYANATE 97%
    • A812146
    • 2-(4-Chlorophenethyl) isothicyanate
    • ?2-(4-CHLOROPHENYL)ETHYL ISOTHIOCYANATE
    • DTXSID10170081
    • 2-(4-Chlorophenethyl)isothiocyanate, 97%
    • CHEMBL3409223
    • BDBM50073661
    • 17608-10-5
    • J-011163
    • 1-chloranyl-4-(2-isothiocyanatoethyl)benzene
    • SCHEMBL1457483
    • BP-12938
    • MFCD00041127
    • PD139347
    • AKOS005207001
    • FT-0608626
    • 1-Chloro-4-(2-isothiocyanatoethyl)benzene #
    • Benzene, 1-chloro-4-(2-isothiocyanatoethyl)-
    • Benzene,1-chloro-4-(2-isothiocyanatoethyl)-
    • 2-(4-CHLOROPHENYL)ETHYLISOTHIOCYANATE
    • MDL： MFCD00041127
    • Inchi： 1S/C9H8ClNS/c10-9-3-1-8(2-4-9)5-6-11-7-12/h1-4H,5-6H2
    • InChI Key： MRJJYUJULSZFDV-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CCN=C=S
    • BRN： 2719060

Computed Properties

  • Exact Mass: 197.00700
  • Monoisotopic Mass: 197.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 44.4A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.215 g/mL at 25 °C(lit.)
  • Boiling Point: 145 °C
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.6000(lit.)
  • PSA: 44.45000
  • LogP: 2.98530
  • Sensitiveness: Moisture Sensitive
  • Solubility: Uncertain

2-(4-Chlorophenyl)ethyl isothiocyanate Security Information

2-(4-Chlorophenyl)ethyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-Chlorophenyl)ethyl isothiocyanate Pricemore >>

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